Cas no 1289119-90-9 (5-Bromo-3-formylpicolinonitrile)

• Product Name: 5-Bromo-3-formylpicolinonitrile
• CAS No: 1289119-90-9
• MF: C₇H₃BrN₂O
• MW: 211.015520334244
• CID: 2620014
• PubChem ID: 73012844
• Update Time: 2025-04-21

5-Bromo-3-formylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 1289119-90-9
• 5-bromo-3-formylpicolinonitrile
• 5-Bromo-3-formylpicolinonitrile

• Inchi： 1S/C7H3BrN2O/c8-6-1-5(4-11)7(2-9)10-3-6/h1,3-4H
• InChI Key： FHGDIEJFAKFZNL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(C=O)=C1

Computed Properties

• Exact Mass: 209.94288Da
• Monoisotopic Mass: 209.94288Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.8Ų